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Compound Focus: 6-HYDROXY-9H-PURINE 3-N-OXIDE

CAS No.: 19765-65-2

Cat. No.: S607013

Get Quote

Chemical Property Comparison

The table below summarizes the available basic chemical data for 6-Hydroxy-9H-purine 3-N-oxide and

hypoxanthine, a structurally related purine derivative.

Property 6-Hydroxy-9H-purine 3-N-oxide Hypoxanthine (for comparison)

CAS Number 19765-65-2 [1] 68-94-0 [2]

IUPAC Name 3-hydroxy-7H-purin-6-one [1] 7H-purin-6-ol [2]

Molecular
Formula

C5H4N4O2 [1] C5H4N4O [2]

Molecular
Weight

152.11 g/mol [1] 136.11 g/mol [2]

SMILES C1=NC2=C(N1)C(=O)N=CN2O [1] OC1=NC=NC2=C1NC=N2 [2]

InChI Key RVVZOZMPKROZAR-UHFFFAOYSA-N

[1]

FDGQSTZJBFJUBT-UHFFFAOYSA-N

[2]
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Property 6-Hydroxy-9H-purine 3-N-oxide Hypoxanthine (for comparison)

XLogP3 -0.8 [1] -1.11 [2]

Melting Point Information not found 150 °C [2]

Water Solubility Information not found 0.7 mg/mL [2]

Biological Context and Pathways

While detailed spectroscopic data is lacking, one source mentions a key biological context for this

compound. 6-Hydroxy-9H-purine 3-N-oxide is identified as a Schreckstoff (alarm substance) in fish [1]. It

functions as a semiochemical that binds to olfactory receptors in other fish, triggering a signal transduction

cascade that ultimately leads to an escape response [1].

The mitochondrial enzyme mARC is relevant to N-oxidized compounds. The diagram below illustrates the

N-reductive enzyme system where mARC reduces N-hydroxylated substrates, a pathway that may involve

purine N-oxides.
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mARC Enzyme System Overview
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Research Recommendations

The search results indicate a gap in publicly available spectroscopic data for 6-Hydroxy-9H-purine 3-N-

oxide. To proceed with your characterization guide, consider these approaches:
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Consult Specialized Databases: Search spectral databases such as SciFinder-n, Reaxys, or

SDBS (Spectral Database for Organic Compounds). These often contain NMR, IR, and Mass
Spectra that are peer-reviewed.

Review Historical Literature: The compound's use as "Schreckstoff" has been studied for decades.
Older papers in ecology or biochemistry journals might contain foundational characterization data.

Empirical Data Generation: If possible, obtain a pure sample for analysis. Key experiments would
include:

NMR Spectroscopy: 1H and 13C NMR to confirm structure and purity.
Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) for exact mass

confirmation.
IR Spectroscopy: To identify characteristic functional group vibrations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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